Ethyl 5-hydroxy-7-(4-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-hydroxy-7-(4-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H18O5/c1-4-23-19(21)17-11(2)24-18-15(9-13(20)10-16(17)18)12-5-7-14(22-3)8-6-12/h5-10,20H,4H2,1-3H3
• InChI Key: JWPJTOFSVUYESK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2C3=CC=C(C=C3)OC)O)C
• Molecular Formula: C19H18O5
• Molecular Weight: 326.3 g/mol

Description

Chromanone or Chroman-4-one is an important and interesting heterobicyclic compound that acts as a building block in medicinal chemistry for isolation, designing, and synthesis of novel lead compounds. The absence of a double bond in chromanone between C-2 and C-3 shows a minor difference from chromone but exhibits significant variations in biological activities.

Synthesis Analysis

Chromanone or Chroman-4-one is a fusion of benzene nucleus (ring A) with dihydropyran (ring B) which relates to chromane, chromene, chromone, and chromenone. Due to poor yield in the case of chemical synthesis and expensive isolation procedure from natural compounds, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs.

Molecular Structure Analysis

The molecular structure of similar compounds like 5-Hydroxy-7-methoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one has been elucidated. The structure is determined through spectroscopic and MS analyses.

Chemical Reactions Analysis

Chromanones have characteristic physical properties such as melting and boiling points, density, solubility, physical state, color, flavor, and aroma. The diverse chemical structure defines their characteristic chemical properties such as antioxidant properties, acidity, metal complexation, hydrogen bonding, ester formation, glycosylation, ether formation, and oxidation.

Physical And Chemical Properties Analysis

Phenolic compounds have characteristic physical properties such as melting and boiling points, density, solubility, physical state, color, flavor, and aroma. The diverse chemical structure defines their characteristic chemical properties such as antioxidant properties, acidity, metal complexation, hydrogen bonding, ester formation, glycosylation, ether formation, and oxidation.

Scientific Research Applications

Antiproliferative Activity

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Apoptosis Induction

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Kinase Inhibitory Activity

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Drug Discovery

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Anti-Inflammatory Agents

. It’s possible that the compound could exhibit similar activity.

Cytotoxic Agents

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Mechanism of Action

Target of Action

Similar compounds, such as benzopyran-4-ones, have been reported to exhibit cytotoxic activity against multi-drug resistant cancer cell lines .

Mode of Action

It’s worth noting that similar compounds have shown antiproliferative activity, potentially mediated via inhibition of cancer cell proliferation and induction of apoptosis .

Biochemical Pathways

Similar compounds have been found to interact with various biochemical pathways involved in cell proliferation and apoptosis .

Result of Action

Similar compounds have shown significant antiproliferative activities against all the cancer cell lines tested .

Action Environment

It’s worth noting that the stability and efficacy of similar compounds can be influenced by various factors, including temperature, ph, and the presence of other substances .

Safety and Hazards

The safety and hazards of these compounds would depend on their specific structures and uses. It’s important to refer to material safety data sheets (MSDS) or other safety documentation for specific compounds.

Future Directions

Considering the versatility of chromanone, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs. This could lead to the development of new drugs with improved efficacy and safety profiles.